1-Bromo-3-(1,1-difluoropropyl)benzene

Specification

• CAS No.: 1204295-68-0
• Molecular Formula: C9H9BrF2
• Molecular Weight: 235.07 g/mol
• IUPAC Name: 1-bromo-3-(1,1-difluoropropyl)benzene
• Standard InChI: InChI=1S/C9H9BrF2/c1-2-9(11,12)7-4-3-5-8(10)6-7/h3-6H,2H2,1H3
• Standard InChI Key: WPWYJKYBTJFGEN-UHFFFAOYSA-N
• SMILES: CCC(C1=CC(=CC=C1)Br)(F)F
• Canonical SMILES: CCC(C1=CC(=CC=C1)Br)(F)F

Introduction

1-Bromo-3-(1,1-difluoropropyl)benzene is a chemical compound with the molecular formula C9H9BrF2 and a molecular weight of approximately 235.072 g/mol. This compound is part of a broader class of organic chemicals known as brominated aromatic compounds, which are often used in various industrial and research applications.

Chemical Reactivity

This compound is likely to be reactive due to the presence of the bromine atom, which can participate in various organic reactions such as nucleophilic substitution and cross-coupling reactions.

Synthesis and Applications

1-Bromo-3-(1,1-difluoropropyl)benzene can be synthesized through various methods involving the introduction of the difluoropropyl group onto a brominated benzene ring. The specific synthesis route may depend on the availability of starting materials and the desired purity of the final product.

Applications

While specific applications for this compound are not widely documented, brominated aromatic compounds are generally used in organic synthesis, pharmaceuticals, agrochemicals, and as intermediates in the production of other chemicals.

Availability

The compound is available from specialized chemical suppliers, though its availability may vary due to its specific nature and potential regulatory restrictions. For example, it is noted to have a lead time of 6 to 8 weeks from some suppliers.

Handling and Safety

Handling of this compound requires caution due to its potential reactivity and toxicity. It should be stored in well-sealed containers under cool, dry conditions, away from strong oxidizing agents.

Research Findings

Research on this specific compound is limited, but studies on similar brominated aromatic compounds suggest potential applications in advanced materials and pharmaceuticals. Further research is needed to fully explore its properties and potential uses.